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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411

For Researchers, Scientists, and Drug Development Professionals

This guide presents a detailed comparison of the sublimation fastness of two commercially
significant disperse dyes: Disperse Red 11, an anthraquinone-based dye, and Disperse Red
82, an azo-based dye. Sublimation fastness, a critical parameter for dyed textiles, measures
the resistance of the color to vaporize under dry heat and subsequently stain adjacent
materials. This property is paramount in ensuring the quality and durability of textiles during
processing and end-use, particularly in applications involving high temperatures such as heat
setting, pleating, and storage in warm environments.

Disperse Red 11, belonging to the anthraquinone class, is known for its stable fused-ring
structure.[1] In contrast, Disperse Red 82 is a member of the azo dye family, which is
characterized by the presence of one or more azo (-N=N-) groups.[2] The inherent chemical
and structural differences between these two dye classes are expected to influence their
thermal stability and, consequently, their sublimation fastness. This guide provides a
comprehensive overview of their performance, supported by a detailed experimental protocol
for evaluation.

Comparative Performance Data

The following table summarizes the key chemical properties and sublimation fastness ratings
for Disperse Red 11 and Disperse Red 82. The fastness ratings are based on standardized
testing methodologies, where a higher rating indicates superior performance.
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Property Disperse Red 11 Disperse Red 82
C.l. Name Disperse Red 11 Disperse Red 82
CAS Number 2872-48-2[3] 12223-42-6[2]
Chemical Class Anthraquinone]3] Azo

Molecular Formula C15H12N203 C21H21Ns06
Molecular Weight 268.27 g/mol 439.42 g/mol
Sublimation Fastness 3 4

(Staining)

Sublimation Fastness (Color AE Not Available

Change)

Experimental Protocol: Sublimation Fastness

Testing

The following protocol is a standardized method for determining the sublimation fastness of

disperse dyes on a synthetic textile substrate, based on the principles outlined in ISO 105-P01

and AATCC Test Method 117.

Objective: To assess and compare the resistance to sublimation of polyester fabric dyed with

Disperse Red 11 and Disperse Red 82.

Materials and Apparatus:

Spectrophotometer for color measurement

Sublimation fastness tester (e.g., Scorch Tester)

Standard undyed white polyester fabric

Grey Scale for assessing staining and color change

Dyed polyester fabric samples (one for each dye)
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o Distilled water
e Laboratory oven
Procedure:

Sample Preparation: Two sets of polyester fabric samples are dyed under identical
conditions, one with Disperse Red 11 and the other with Disperse Red 82, to achieve a
standard color depth. The dyed samples are then rinsed, dried, and conditioned in a
standard atmosphere (20+£2°C, 65+2% relative humidity) for at least 4 hours.

Test Specimen Assembly: A composite specimen is prepared by placing a piece of the dyed
fabric between two pieces of the undyed white polyester fabric.

Heating: The composite specimen is placed in the sublimation fastness tester. The heating
plates are brought into contact with the specimen at a controlled temperature (e.g., 180°C,
200°C, or 220°C) and pressure (4+1 kPa) for a specified duration (e.g., 30 seconds).

Cooling and Conditioning: After the heating cycle, the composite specimen is removed and
allowed to cool. It is then conditioned in a standard atmosphere for at least 4 hours.

Evaluation:

o Staining: The degree of staining on the two pieces of undyed white polyester fabric is
assessed by comparing them with the Grey Scale for Staining. A rating from 1 (severe
staining) to 5 (no staining) is assigned.

o Color Change: The change in color of the original dyed fabric is evaluated by comparing
the treated and untreated samples using the Grey Scale for Color Change. A rating from 1
(major change) to 5 (no change) is assigned.

Experimental Workflow
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Caption: Workflow for Sublimation Fastness Testing.
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Discussion of Results

Based on the available data, Disperse Red 82 exhibits a higher sublimation fastness in terms
of staining (rating of 4) compared to Disperse Red 11 (rating of 3). This suggests that under
high-temperature conditions, Disperse Red 82 is less likely to vaporize and transfer onto
adjacent materials. The higher molecular weight of Disperse Red 82 may contribute to its lower
volatility.

The color change rating for Disperse Red 11 is good (4-5), indicating that the dye itself is
relatively stable to heat, even though it may exhibit some degree of sublimation. A
comprehensive evaluation of Disperse Red 82 would require data on its color change under the
same test conditions.

In conclusion, for applications where resistance to staining of adjacent fabrics during high-
temperature processing is critical, Disperse Red 82 would be the preferred choice over
Disperse Red 11. However, the good thermal stability of the color of Disperse Red 11 makes
it a suitable candidate for applications where slight sublimation is tolerable but color retention of
the dyed article is important. Further testing under a range of temperatures and durations is
recommended for a complete performance profile of both dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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